2-Bromo-6-propoxyaniline

• Molecular Formula: C9H12BrNO
• Molecular Weight: 230.10 g/mol
• IUPAC Name: 2-bromo-6-propoxyaniline
• InChI: InChI=1S/C9H12BrNO/c1-2-6-12-8-5-3-4-7(10)9(8)11/h3-5H,2,6,11H2,1H3
• InChI Key: ZJZHYYDAMUQZNG-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C(=CC=C1)Br)N

Description

2-Bromo-6-propoxyaniline is a brominated aniline derivative featuring a propoxy (–OCH₂CH₂CH₃) substituent at the 6-position and a bromine atom at the 2-position of the aromatic ring. While direct data on this compound is absent in the provided evidence, its structural analogs (e.g., bromoanilines with methoxy, fluoro, or nitro groups) suggest that its properties are influenced by the electron-donating propoxy group and the electron-withdrawing bromine atom. These substituents likely affect its reactivity, solubility, and applications in organic synthesis, such as serving as intermediates in pharmaceuticals or agrochemicals .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-6-propoxyaniline typically involves the bromination of 6-propoxyaniline. The reaction is carried out under controlled conditions to ensure selective bromination at the 2-position. The process involves the use of bromine or a brominating agent in the presence of a catalyst or under specific reaction conditions to achieve the desired product .

Industrial Production Methods: Industrial production of 2-Bromo-6-propoxyaniline follows similar synthetic routes but on a larger scale. The process is optimized for yield and purity, often involving multiple steps of purification and quality control to ensure the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-6-propoxyaniline undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted by other nucleophiles, leading to the formation of different derivatives.

Oxidation Reactions: The compound can be oxidized under specific conditions to form corresponding quinones or other oxidized products.

Reduction Reactions: The nitro group in related compounds can be reduced to an amine group.

Common Reagents and Conditions:

Substitution: Common reagents include nucleophiles such as amines, thiols, and alkoxides.

Oxidation: Reagents like potassium permanganate or chromium trioxide are used.

Reduction: Reducing agents such as hydrogen gas in the presence of a catalyst or metal hydrides are employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various substituted anilines, while oxidation can produce quinones .

Scientific Research Applications

2-Bromo-6-propoxyaniline has several applications in scientific research:

Organic Synthesis: It serves as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: The compound is explored for its potential use in drug development, particularly in designing molecules with specific biological activities.

Material Science: It is used in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of 2-Bromo-6-propoxyaniline involves its interaction with specific molecular targets. The bromine atom and the propoxy group play crucial roles in its reactivity and binding affinity. The compound can interact with enzymes or receptors, leading to changes in their activity or function. The exact pathways and molecular targets depend on the specific application and the biological system involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table compares 2-Bromo-6-propoxyaniline with structurally related bromoaniline derivatives based on substituent effects, physical properties, and reactivity. Data is inferred from analogs in the provided evidence:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties	Applications/Reactivity	References
2-Bromo-6-propoxyaniline	2-Br, 6-OCH₂CH₂CH₃	~230 (estimated)	Predicted higher solubility in organic solvents due to bulky propoxy group	Potential intermediate in drug synthesis	N/A (hypothesized)
2-Bromo-4-fluoro-6-methylaniline	2-Br, 4-F, 6-CH₃	~218	Moderate solubility in polar solvents; reactive towards electrophilic substitution	Used in heterocycle synthesis
2-Bromo-6-fluoroaniline	2-Br, 6-F	~190	Lower boiling point (sublimes at ~154°C); sensitive to oxidation	Building block for antiviral agents (e.g., Letermovir)
2-Bromo-6-methoxy-4-nitroaniline	2-Br, 6-OCH₃, 4-NO₂	~261	Poor solubility in cold alcohol; nitro group enhances electrophilic reactivity	Intermediate in dye and explosive synthesis
4-Bromo-2-methyl-6-nitroaniline	4-Br, 2-CH₃, 6-NO₂	~231	High thermal stability; nitro group increases acidity (pKa ~6.94)	Used in coordination chemistry

Key Observations:

Substituent Effects on Reactivity: Electron-withdrawing groups (e.g., Br, NO₂) deactivate the aromatic ring, directing electrophilic substitution to specific positions. For example, nitro groups in 2-Bromo-6-methoxy-4-nitroaniline enhance para/ortho reactivity . Electron-donating groups (e.g., OCH₃, OCH₂CH₂CH₃) increase solubility in organic solvents but reduce electrophilic substitution rates compared to halogenated analogs .

Physical Properties :

• Bulky substituents like propoxy likely increase molecular weight and boiling points compared to methyl or fluoro analogs (e.g., 2-Bromo-4-fluoro-6-methylaniline, MW 218 vs. estimated 230 for propoxy variant) .
• Nitro-containing derivatives (e.g., 2-Bromo-6-methoxy-4-nitroaniline) exhibit poor solubility in cold alcohols, whereas fluoro analogs show higher volatility .

Propoxy-substituted variants may pose lower risks but still necessitate standard aromatic amine precautions (gloves, ventilation) .

Biological Activity

2-Bromo-6-propoxyaniline is an aromatic amine derivative that has garnered attention for its potential biological activities, particularly in the fields of antimicrobial and anticancer research. This article reviews the current understanding of its biological properties, mechanisms of action, and relevant studies that highlight its significance in medicinal chemistry.

Molecular Formula: C9H10BrN
Molecular Weight: 215.09 g/mol
Structure: The compound features a bromine atom and a propoxy group attached to an aniline structure, influencing its reactivity and biological activity.

Antimicrobial Properties

Research indicates that 2-Bromo-6-propoxyaniline exhibits notable antimicrobial activity against various bacterial strains. Its effectiveness is attributed to its ability to disrupt bacterial cell membranes and inhibit essential metabolic processes. A comparative study of similar compounds revealed that those with halogen substitutions often exhibit enhanced antimicrobial properties due to increased binding affinity to biological targets.

Compound	Activity	Mechanism
2-Bromo-6-propoxyaniline	Moderate antibacterial activity	Disruption of cell membranes
4-Bromo-2-propoxyaniline	Notable antibacterial activity	Inhibition of metabolic processes
2-Bromo-6-methoxyaniline	Limited activity	Unknown mechanism

Anticancer Properties

In addition to antimicrobial effects, 2-Bromo-6-propoxyaniline has been explored for its anticancer potential. Studies have shown that it can induce apoptosis in cancer cells through various pathways, including the activation of caspases and modulation of cell cycle regulators. The compound's structure allows it to interact with specific cellular targets, leading to growth inhibition in cancer cell lines .

The biological activity of 2-Bromo-6-propoxyaniline is largely dependent on its structural features. The bromine atom enhances electrophilicity, facilitating nucleophilic attack by biological molecules, while the propoxy group may influence solubility and membrane permeability.

• Enzyme Inhibition: The compound may inhibit key enzymes involved in bacterial cell wall synthesis and cancer cell proliferation.
• Reactive Intermediate Formation: The nitro group (if present) can undergo bioreduction, generating reactive intermediates that interact with cellular macromolecules, potentially leading to cytotoxic effects .

Study 1: Antimicrobial Efficacy

A study conducted on various derivatives of 2-Bromo-6-propoxyaniline demonstrated significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The results indicated a dose-dependent response, with higher concentrations leading to increased inhibition zones in agar diffusion assays.

Study 2: Anticancer Activity

In vitro assays on human cancer cell lines (e.g., MCF-7 breast cancer cells) revealed that treatment with 2-Bromo-6-propoxyaniline resulted in a marked decrease in cell viability. Flow cytometry analysis indicated that the compound induced apoptosis through mitochondrial pathways, evidenced by increased levels of cytochrome c release and activation of caspase cascades .